Cas no 921851-68-5 (N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide)

• Product Name: N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• CAS No: 921851-68-5
• MF: C₂₂H₁₇ClN₄O₄
• MW: 436.84778380394
• CID: 6071388
• PubChem ID: 74527146
• Update Time: 2025-11-01

N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• 1H-Pyrrolo[3,2-d]pyrimidine-7-carboxamide, N-(3-acetylphenyl)-3-(4-chlorophenyl)-2,3,4,5-tetrahydro-5-methyl-2,4-dioxo-
• 921851-68-5
• N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• Inchi： 1S/C22H17ClN4O4/c1-12(28)13-4-3-5-15(10-13)24-20(29)17-11-26(2)19-18(17)25-22(31)27(21(19)30)16-8-6-14(23)7-9-16/h3-11H,1-2H3,(H,24,29)(H,25,31)
• InChI Key： YFSCTJNKEXUTHM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(Cl)C=C2)C(=O)C2N(C)C=C(C(NC3=CC=CC(C(C)=O)=C3)=O)C=2N1

Computed Properties

• Exact Mass: 438.1094828g/mol
• Monoisotopic Mass: 438.1094828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide (CAS No. 921851-68-5): A Comprehensive Overview

N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide (CAS No. 921851-68-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[3,2-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structural complexity and unique functional groups of this compound make it a promising candidate for various pharmacological studies.

The chemical structure of N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is characterized by a pyrrolo[3,2-d]pyrimidine core substituted with a 3-acetylphenyl group, a 4-chlorophenyl group, and a 5-methyl group. The presence of these substituents imparts specific physicochemical properties that influence its biological activity. The acetyl and chloro groups are particularly noteworthy for their potential to modulate enzyme activity and receptor binding.

Recent studies have highlighted the potential of N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell cycle progression and DNA replication.

In addition to its antiproliferative properties, N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide have also been studied to evaluate its suitability for clinical use. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication. However, more detailed studies are needed to fully understand its metabolism and excretion pathways.

One of the key challenges in the development of N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is optimizing its solubility and stability. The presence of multiple functional groups can affect these properties, which in turn can impact its efficacy and safety profile. Researchers are actively exploring various strategies to enhance these properties, including the use of prodrugs and formulation techniques.

The safety profile of N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, comprehensive safety evaluations are ongoing to ensure its long-term safety in humans.

In conclusion, N-(3-acetylphenyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide (CAS No. 921851-68-5) represents a promising lead compound with potential applications in cancer therapy and inflammatory diseases. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more data become available from ongoing studies, the full therapeutic potential of this compound will likely be realized.